Cas no 1542234-40-1 (2,6-Di(2H-1,2,3-triazol-4-yl)pyridine)

• Product Name: 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine
• CAS No: 1542234-40-1
• MF: C₉H₇N₇
• MW: 213.198779344559
• CID: 2953015
• PubChem ID: 354333726
• Update Time: 2025-05-19

2,6-Di(2H-1,2,3-triazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine
• 2,6-bis(1,2,3-triazol-4-yl)pyridine
• D4879
• 2,6-Bis(1H-1,2,3-triazole-5-yl)pyridine
• 1542234-40-1
• MFCD29089352
• 2,6-Di-1H-1,2,3-triazol-5-ylpyridine
• 2,6-bis(1h-1,2,3-triazol-4-yl)pyridine
• SCHEMBL23641148
• SCHEMBL17907394
• T70333
• SCHEMBL23037146
• 2,6-bis(2H-triazol-4-yl)pyridine
• CS-0095590
• 2,6-Di-1H-1,2,3-triazol-5-ylpyridine; Pyridine, 2,6-di-1H-1,2,3-triazol-5-yl-; 2,6-Di-1H-1,2,3-triazol-5-ylpyridine
• 811-823-7

• MDL： D155327
• Inchi： 1S/C9H7N7/c1-2-6(8-4-10-15-13-8)12-7(3-1)9-5-11-16-14-9/h1-5H,(H,10,13,15)(H,11,14,16)
• InChI Key： GTUXTIISPOXPEF-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C1C=NNN=1)C1C=NNN=1

Computed Properties

• Exact Mass: 213.07629325g/mol
• Monoisotopic Mass: 213.07629325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96
• XLogP3: -0.4

2,6-Di(2H-1,2,3-triazol-4-yl)pyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine

Introduction to 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine (CAS No: 1542234-40-1)

2,6-Di(2H-1,2,3-triazol-4-yl)pyridine, with the chemical identifier CAS No: 1542234-40-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine core substituted with two 1,2,3-triazole units at the 2- and 6-positions, which endows it with distinctive electronic and steric characteristics.

The synthesis of 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine involves a multi-step process that typically includes the condensation of pyridine derivatives with azides under controlled conditions. The formation of the triazole rings is facilitated by copper-catalyzed azide-alkyne cycloaddition reactions, which are well-documented in organic synthesis literature. This method ensures high yield and purity, making it suitable for further pharmaceutical applications.

One of the most compelling aspects of 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine is its potential as a scaffold for developing novel therapeutic agents. The presence of multiple nitrogen atoms in the triazole rings enhances its ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted its role in inhibiting various kinases and other enzymes involved in cancer progression. The compound's ability to modulate these pathways makes it a promising candidate for further investigation in oncology research.

In addition to its anti-cancer properties, 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine has shown promise in other therapeutic areas. Research indicates that it may have antimicrobial effects due to its ability to disrupt bacterial cell wall synthesis. This makes it a potential candidate for developing new antibiotics to combat resistant bacterial strains. Furthermore, its structural similarity to known bioactive molecules suggests that it could be modified to enhance its pharmacological properties further.

The compound's stability under various conditions is another key factor contributing to its utility in pharmaceutical applications. Studies have demonstrated that 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine remains stable in aqueous solutions and at physiological temperatures, which is crucial for drug formulation and delivery. This stability ensures that the compound retains its efficacy throughout the manufacturing process and during storage.

The electronic properties of 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine also make it an attractive candidate for materials science applications. Its conjugated system allows for applications in organic electronics and optoelectronic devices. Researchers are exploring its potential use in developing new types of light-emitting diodes (LEDs) and photovoltaic cells. These applications could revolutionize the way we use energy-efficient technologies.

Ethical considerations are paramount when developing new pharmaceutical compounds like 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine. Ensuring that research is conducted responsibly and with respect for all stakeholders is essential. Collaborative efforts between academia and industry are crucial for translating laboratory findings into viable therapeutics that can improve human health.

The future of 2,6-Di(2H-1,2,3-triazol-4-yl)pyridine lies in continued research and development. Advances in computational chemistry and high-throughput screening techniques will likely accelerate the discovery of new derivatives with enhanced properties. As our understanding of biological systems grows, so too will the number of potential applications for this versatile compound.